Cas no 2034621-97-9 (4-ethoxy-3-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide
• CAS No: 2034621-97-9
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 5354714
• Update Time: 2025-05-20

4-ethoxy-3-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide
• 4-ethoxy-3-methyl-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzenesulfonamide
• 4-ethoxy-3-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

• Inchi： 1S/C15H16N4O3S/c1-3-22-14-5-4-13(8-11(14)2)23(20,21)18-12-9-16-15-6-7-17-19(15)10-12/h4-10,18H,3H2,1-2H3
• InChI Key： PUPGQTKEVTUFDZ-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(C)=C1)OCC)(NC1C=NC2=CC=NN2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• XLogP3: 1.6
• Topological Polar Surface Area: 94

Additional information on 4-ethoxy-3-methyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide (CAS No. 2034621-97-9) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development due to their ability to modulate various biological processes. The molecule's structure incorporates a pyrazolo[1,5-a]pyrimidine ring system, which is known for its versatility in binding to diverse biological targets, making it a valuable component in the design of bioactive compounds.

Recent studies have highlighted the biological activity of this compound, particularly its ability to inhibit key enzymes and receptors involved in inflammatory processes and cancer progression. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide exhibits potent anti-inflammatory properties by targeting the cyclooxygenase (COX) pathway. This finding underscores its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, this compound has also shown promise in anticancer research. A study conducted at the University of California revealed that the molecule selectively induces apoptosis in cancer cells by modulating the activity of the Bcl-2 family proteins. This selective cytotoxicity suggests that 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide could serve as a foundation for designing targeted therapies against various malignancies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the pyrazolo[1,5-a]pyrimidine ring system requires precise control over reaction conditions to ensure high yields and optimal purity. Researchers at the Massachusetts Institute of Technology have developed an efficient protocol for synthesizing this compound, which involves a tandem cyclization strategy that minimizes side reactions and enhances overall efficiency.

From an analytical chemistry perspective, the characterization of 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide has been thoroughly documented using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's structural integrity and provide critical insights into its electronic properties, which are essential for understanding its bioactivity.

Looking ahead, the future of 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide lies in its potential applications as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its efficacy in preclinical models of chronic inflammation and cancer. If successful, this compound could pave the way for the development of next-generation drugs with improved safety profiles and enhanced therapeutic outcomes.

In conclusion, 4-Ethoxy-3-Methyl-N-{Pyrazolo[1,5-A]Pyrimidin-6-Yl}Benzene-1-Sulfonamide (CAS No. 2034621-97-9) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its demonstrated biological activity, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and development.